Tert-butyl N-propan-2-ylcarbamate

• IUPAC Name: tert-butyl N-propan-2-ylcarbamate
• InChI: InChI=1S/C8H17NO2/c1-6(2)9-7(10)11-8(3,4)5/h6H,1-5H3,(H,9,10)
• InChI Key: JRFZNGUHKPPRHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)OC(C)(C)C
• Molecular Formula: C8H17NO2
• DSSTOX Substance ID: DTXSID20408241
• Molecular Weight: 159.23 g/mol
• CAS RN: 51170-55-9

Description

Tert-butyl N-propan-2-ylcarbamate is a chemical compound that is part of a broader class of tert-butyl carbamates, which are of significant interest in organic synthesis due to their utility as intermediates and protective groups. These compounds are often used in the synthesis of more complex molecules, including pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of tert-butyl N-propan-2-ylcarbamate and related compounds has been explored in various studies. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid in a methanol-water mixture, demonstrating the versatility of tert-butyl carbamates as building blocks in organic synthesis . Additionally, a practical synthesis of trans-tert-butyl-2-aminocyclopentylcarbamate has been developed, highlighting the potential utility of tert-butyl carbamates as scaffolds for chiral ligands and peptide nucleic acids (PNAs) . The asymmetric Mannich reaction has been employed to synthesize tert-butyl phenyl(phenylsulfonyl)methylcarbamate, showcasing the use of proline in the synthesis of chiral amino carbonyl compounds .

Molecular Structure Analysis

The molecular structures of tert-butyl carbamates have been studied, revealing insights into their conformation and intermolecular interactions. For example, the molecular structures of tert-butyl (S)-2-hydroxy-[N-(substituted-benzylidene)hydrazinyl-carbonyl]-ethylcarbamates derived from L-serine exhibit layered structures created from hydrogen bonds, demonstrating the importance of these interactions in the solid-state .

Chemical Reactions Analysis

Tert-butyl carbamates participate in various chemical reactions, which are crucial for their application in synthesis. The reaction of tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates with organometallics to give N-(Boc)hydroxylamines is an example of their reactivity . The Kulinkovich

Scientific Research Applications

Synthesis and Organic Chemistry

Tert-butyl N-propan-2-ylcarbamate serves as an intermediate in the synthesis of various compounds. A significant application is in the synthesis of lymphocyte function-associated antigen 1 inhibitors, where it is prepared through an efficient telescoped sequence starting from readily available materials, showcasing its utility in drug synthesis (Li et al., 2012). Similarly, its derivatives have been used in the synthesis of potent proteasome inhibitors like lactacystin, demonstrating its role in medicinal chemistry (Ooi et al., 2004).

Material Science and Crystallography

In material science, the compound and its derivatives have applications in crystallography and surface analysis. For instance, tert-butyl N-acetylcarbamate has been synthesized using a green method and its crystal structure analyzed, highlighting its potential in material synthesis and structural analysis (Dawa El Mestehdi et al., 2022).

Chemical Process Development

Moreover, the compound is involved in chemical process development. For example, the degradation pathways of methyl tert-butyl ether by the UV/H2O2 process have been studied, indicating its role in environmental chemistry and process optimization (Stefan et al., 2000).

Organic Synthesis and Pharmaceutical Research

In pharmaceutical research, derivatives of tert-butyl N-propan-2-ylcarbamate are used in the synthesis of secondary amines, showcasing its importance in the development of pharmaceuticals (Grehn & Ragnarsson, 2002). Additionally, its use in the synthesis of optically active compounds like trans-tert-butyl-2-aminocyclopentylcarbamate, which has potential utility as a scaffold for chiral ligands, further demonstrates its significance in organic synthesis and pharmaceutical applications (Xu & Appella, 2006).

Safety And Hazards

Tert-butyl N-propan-2-ylcarbamate is associated with several safety hazards. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Tert-butyl N-propan-2-ylcarbamate is commonly used as a protective group for amino acids in peptide synthesis due to its stability and ease of removal. It has potential for further applications in the synthesis of N-heterocycles via sulfinimines.